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Compound of Interest

Compound Name: Mulberroside C

Cat. No.: B1676864

An analysis of gene expression in cells treated with Mulberroside C reveals its potential in
various therapeutic areas, including inflammation, melanogenesis, and hematopoiesis. This
natural compound, derived from Morus alba (white mulberry), modulates several key signaling
pathways, leading to changes in the expression of critical genes.

Application Note 1: Anti-Inflammatory Effects

Mulberroside C and related compounds from mulberry have demonstrated significant anti-
inflammatory properties by regulating the expression of pro-inflammatory genes. The primary
mechanism involves the inhibition of the NF-kB signaling pathway, a central regulator of
inflammation.

Mechanism of Action: Upon stimulation by agents like lipopolysaccharide (LPS), the NF-kB
pathway is activated, leading to the transcription of pro-inflammatory cytokines and enzymes.
Mulberry compounds can inhibit the expression of inducible nitric oxide synthase (iNOS) and
cyclooxygenase-2 (COX-2).[1] Studies on the related compound Mulberroside A show it can
suppress the pro-inflammatory response by inhibiting the MAPK signaling pathway in
macrophages.[2] This leads to a significant decrease in the mRNA levels of cytokines such as
Tumor Necrosis Factor-alpha (TNF-a), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1(3).[2]

Table 1: Effect of Mulberroside A on Pro-inflammatory Gene Expression in LPS-Stimulated
Macrophages
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Note: This data is for Mulberroside A, a structurally similar compound often studied for the

same effects.
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Inhibition of NF-kB Signaling by Mulberry Compounds

LPS

Activates

Mulberry Compounds
(e.g., Mulberroside C)

\ _~Inhibits
—
IKK

Phosphorylates

IkBa

NF-kB
(p65/p50)

TLR4

[Translocates
to Nucleus

NF-kB
(Active)

nduces Transcription

Pro-inflammatory Genes
(iNOS, COX-2, TNF-a, IL-6)

Click to download full resolution via product page

NF-kB signaling pathway inhibition.

Application Note 2: Regulation of Melanogenesis

Mulberry-derived compounds, including Mulberroside F and Mulberroside A, are potent

inhibitors of melanin synthesis, making them valuable for applications in dermatology and

cosmetics.[3] They act by down-regulating the expression of key genes involved in the

melanogenesis pathway.

Mechanism of Action: The key regulatory gene in melanogenesis is the Microphthalmia-
associated transcription factor (MITF). Mulberry compounds have been shown to decrease the
gene expression of MITF.[4] This, in turn, suppresses the transcription of its target genes:
tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-
2), which are all essential enzymes for melanin production.[4]
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Table 2: Effect of Mulberry Compounds on Melanogenesis-Related Gene Expression

Effect on mRNA

Gene Compound . Reference
Expression

MITF Mulberroside A Down-regulated [4]

TYR Mulberroside A Down-regulated [4]

TRP-1 Mulberroside A Down-regulated [4]

TRP-2 Mulberroside A Down-regulated [4]

| TYR | Mulberroside F | Inhibits enzyme activity |[3][5] |
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Regulation of Melanogenesis by Mulberry Compounds
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Neutrophil Differentiation via RAS/ERK Pathway
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Experimental Workflow for Gene Expression Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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